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Compound of Interest

Compound Name: 2-Chloropropyldimethylamine
CAS No.: 108-14-5
Cat. No.: B090650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical properties of 2-
Chloropropyldimethylamine hydrochloride, a key intermediate in the pharmaceutical industry.
This document, intended for a scientific audience, delves into the compound's characteristics,
reactivity, and safe handling protocols, offering a valuable resource for its application in
research and drug development.

Compound Identification and Structure

2-Chloropropyldimethylamine hydrochloride is a quaternary ammonium salt. Its chemical
structure features a propyl chain with a chlorine atom at the second position and a
dimethylamino group at the first position, neutralized with hydrochloric acid.[1]

Systematic IUPAC Name: 2-chloro-N,N-dimethylpropan-1-amine;hydrochloride[2]

Common Synonyms: (2-Chloropropyl)dimethylamine hydrochloride, 1-Dimethylamino-2-propyl
chloride hydrochloride, DMIC.[2][3][4]
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Key ldentifiers:

e CAS Number: 4584-49-0[2]

e Molecular Formula: CsH13CIz2N[3]

e Molecular Weight: 158.07 g/mol [2][5]

Caption: Chemical structure of 2-Chloropropyldimethylamine hydrochloride.

Physicochemical Properties

2-Chloropropyldimethylamine hydrochloride is a white to off-white or pale beige crystalline
powder or chunky solid.[2][3][6€] It is known to be hygroscopic, meaning it readily absorbs
moisture from the air.[2][4][6]

Property Value Source(s)

White to light cream/pale beige

Appearance crystalline powder or off-white [2][3][6]
chunky solid

Melting Point 187-190 °C [31[61[7]
Boiling Point 81.1 °C at 760 mmHg [6]
Water Solubility 2000 g/L at 20 °C [4][6]
pH 5-6 (500g/l, H20, 20°C) [4]
Vapor Pressure 83 mmHg at 25°C [6]
Flash Point 29°C [6]

Reactivity and Stability

Stability: 2-Chloropropyldimethylamine hydrochloride is a stable compound under standard
storage conditions.[8] However, it is hygroscopic and should be protected from moisture.[2][4]
[6] Storage in a tightly closed container at room temperature, or below 30°C, is recommended.

[316]1[7]
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Reactivity: The molecule possesses two reactive sites: the tertiary amine and the chloroalkyl
group, making it a versatile intermediate for chemical synthesis.[1][8]

Incompatibilities: This compound is incompatible with strong oxidizing agents.[2][4][9] As an
amine salt, it will react exothermically with acids to neutralize them.[2][4][9] It may also be
incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides,
anhydrides, and acid halides.[2][4][9] Contact with strong reducing agents, such as hydrides,
can generate flammable gaseous hydrogen.[2][9]
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Caption: Incompatibility profile of 2-Chloropropyldimethylamine hydrochloride.

Role in Pharmaceutical Synthesis

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b090650/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-2-chloropropyldimethylamine-hydrochloride
https://www.benchchem.com/product/b090650/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-chloropropyldimethylamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2-Chloropropyldimethylamine hydrochloride is a crucial building block in the synthesis of
various pharmaceutical agents. Its primary application lies in its role as an intermediate for
producing active pharmaceutical ingredients (APIs).[1][4]

Key Therapeutic Categories:
e Antihistamines: It is an intermediate for drugs like phenergan.[4]

o Central Nervous System (CNS) Depressants: It is used in the synthesis of drugs such as
methaqualone.[4]

» Other Pharmaceuticals: It is also used to synthesize drugs like chlorpromazine, doxepin
hydrochloride, and telden.[4]

The reactivity of its chloro and amine groups allows for its incorporation into larger, more
complex molecules with therapeutic properties.

Safety and Handling

Hazard Identification: 2-Chloropropyldimethylamine hydrochloride is considered moderately
toxic.[1] It may cause irritation to the skin, eyes, and mucous membranes.[1][9] Inhalation of its
dust can lead to respiratory discomfort.[1]

GHS Hazard Statements:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
Handling Precautions:

o Work in a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» For weighing and diluting the neat chemical, a NIOSH-approved half-face respirator with an
organic vapor/acid gas cartridge and a dust/mist filter is recommended.[2]

e Avoid creating dust.

Wash hands thoroughly after handling.

Spill and Disposal: In case of a spill, dampen the solid material with water and transfer it to a
suitable container.[9] Use absorbent paper dampened with water to clean up any remaining
material.[9] Seal all contaminated materials in a vapor-tight plastic bag for proper disposal.[9]

Experimental Protocols

Synthesis of 1-Dimethylamino-2-chloropropane
hydrochloride

This protocol is based on the procedure described by Schultz and Sprague (1948).[4]

Materials:

1-Dimethylamino-2-propanol

Thionyl chloride (freshly distilled)

Chloroform

Ether

Procedure:

e Cool a solution of 3.77 g of 1-dimethylamino-2-propanol in 10 ml of chloroform to
approximately 0°C with stirring.

e Add a solution of 5.72 g of freshly distilled thionyl chloride in 2 ml of chloroform to the cooled
solution.
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Allow the reaction mixture to warm to ambient temperature over about 30 minutes.

Heat the mixture to reflux for an additional 30 minutes. The precipitated material should
redissolve upon heating.

1-Dimethylamino-2-chloropropane hydrochloride will begin to crystallize from the boiling
solvent.

Cool the reaction mixture.
Dilute the mixture with ether.
Filter the mixture to collect the product. The expected yield is approximately 5.5 g (95%).

Recrystallization can be performed to obtain the purified product with a melting point of 192-
194°C.[4]
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Caption: Workflow for the synthesis of 1-Dimethylamino-2-chloropropane hydrochloride.
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Conclusion

2-Chloropropyldimethylamine hydrochloride is a well-characterized compound with a defined
set of physical and chemical properties. Its utility as a versatile intermediate in the
pharmaceutical industry is well-established. A thorough understanding of its properties,
reactivity, and safe handling procedures is paramount for its effective and safe use in research
and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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